Cas no 1805554-98-6 (5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride
• CAS No: 1805554-98-6
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895907
• Update Time: 2025-06-08

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-6(15-2)7(16(9,13)14)5(3-12-4)8(10)11/h3,8H,1-2H3
• InChI Key： IRRUCPAKDZMLCS-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(C)=NC=C1C(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride (CAS No. 1805554-98-6)

The compound 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride (CAS No. 1805554-98-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and sulfonyl chloride functional groups, make it a valuable building block for synthesizing novel bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and industry trends.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride contributes to its lipophilicity, a critical factor in drug design. Researchers frequently search for "fluorinated pyridine synthesis" or "sulfonyl chloride applications," highlighting the compound's relevance in cutting-edge medicinal chemistry. Its CAS No. 1805554-98-6 is often referenced in patent literature, underscoring its industrial importance.

The sulfonyl chloride moiety in this compound enables versatile reactivity, particularly in nucleophilic substitution reactions. This functionality is pivotal for creating sulfonamides, a class of compounds widely used in antibiotics and enzyme inhibitors. Queries like "sulfonyl chloride coupling reactions" or "pyridine-based sulfonamide synthesis" reflect the growing interest in this chemical space. Additionally, the methoxy and methyl groups on the pyridine ring further modulate electronic and steric properties, making it a tunable scaffold for drug discovery.

From an environmental and regulatory perspective, 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride aligns with the industry's shift toward sustainable fluorination methods. Searches for "green chemistry in fluorination" or "eco-friendly sulfonyl chloride derivatives" indicate a focus on reducing the environmental footprint of chemical synthesis. This compound's efficient reactivity minimizes waste, addressing key concerns in process optimization.

In agrochemical applications, the difluoromethyl group's resistance to oxidative degradation enhances the longevity of active ingredients. Farmers and researchers often explore "pyridine-based agrochemicals" or "fluorinated pest control agents," where this compound serves as a precursor. Its stability under physiological conditions also makes it a candidate for developing next-generation crop protection solutions.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride. Common search terms like "pyridine derivative analysis" or "sulfonyl chloride characterization" highlight the need for robust quality control in its production. The compound's CAS No. 1805554-98-6 is a key identifier in chemical databases, facilitating accurate literature reviews and regulatory compliance.

In summary, 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-sulfonyl chloride (CAS No. 1805554-98-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to sustainable agriculture, resonate with current scientific and industrial priorities. By addressing frequently searched topics and emphasizing its structural advantages, this overview aims to provide a authoritative resource for researchers and stakeholders.